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Compound of Interest

Compound Name: Rhodiocyanoside A

Cat. No.: B1234724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and biological

evaluation of Rhodiocyanoside A, a novel cyanoglycoside identified from the underground

parts of Rhodiola quadrifida (Pall.) Fisch. et Mey. This document details the experimental

protocols for its extraction and purification, summarizes its physicochemical properties, and

presents data on its antiallergic activities.

Discovery and Significance
Rhodiocyanoside A was first isolated and characterized by a team of researchers in the mid-

1990s from the Chinese natural medicine "Si Lie Hong Jing Tian," the underground portion of

Rhodiola quadrifida.[1][2][3] This discovery was significant as it introduced a new class of

cyanoglycosides with potential therapeutic applications. Subsequent studies have explored its

biological activities, particularly its notable antiallergic properties.[1][2][3]

Physicochemical Properties of Rhodiocyanoside A
The structural elucidation of Rhodiocyanoside A was accomplished through a combination of

chemical and physicochemical methods. The key properties are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₇NO₆

Molecular Weight 259.26 g/mol

Appearance Colorless needles

Melting Point 135-136 °C

Optical Rotation [α]D²² -25.0° (c=1.0, MeOH)

UV (MeOH) λmax (log ε) 215 nm (3.85)

IR (KBr) νmax cm⁻¹ 3400 (OH), 2200 (C≡N), 1650 (C=C)

¹H-NMR (CD₃OD, ppm)

1.85 (3H, d, J=1.5Hz, CH₃), 4.15 (1H, dd,

J=12.0, 5.5Hz, H-6'a), 4.25 (1H, d, J=8.0Hz, H-

1'), 4.35 (1H, dd, J=12.0, 2.0Hz, H-6'b), 5.50

(1H, q, J=1.5Hz, H-3)

¹³C-NMR (CD₃OD, ppm)

21.0 (CH₃), 62.9 (C-6'), 71.8 (C-4'), 75.2 (C-2'),

78.1 (C-3'), 78.4 (C-5'), 104.2 (C-1'), 118.2

(C≡N), 120.5 (C-2), 142.0 (C-3)

Isolation and Purification of Rhodiocyanoside A
The isolation of Rhodiocyanoside A from Rhodiola quadrifida is a multi-step process involving

extraction, solvent partitioning, and repeated chromatographic separations.

Experimental Protocol
Step 1: Extraction The dried and powdered underground parts of Rhodiola quadrifida (3.5 kg)

are extracted three times with methanol (15 L) at room temperature for three days each. The

methanolic extracts are combined and concentrated under reduced pressure to yield a

methanol extract (450 g).

Step 2: Solvent Partitioning The methanol extract is suspended in water (2 L) and successively

partitioned with n-hexane (2 L x 3), ether (2 L x 3), ethyl acetate (2 L x 3), and n-butanol (2 L x

3).
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Step 3: Column Chromatography of the n-Butanol Soluble Fraction The n-butanol soluble

fraction (120 g) is subjected to column chromatography on Diaion HP-20 (7.0 x 50 cm) with a

stepwise gradient of water and methanol. Fractions are eluted with water, 30% methanol, 60%

methanol, and 100% methanol.

Step 4: Silica Gel Column Chromatography The 60% methanol fraction (35 g) is

chromatographed on a silica gel column (4.5 x 40 cm) with a chloroform-methanol-water

(8:2:0.2) solvent system to yield five fractions.

Step 5: Further Silica Gel Chromatography Fraction 3 (8.0 g) is further purified by silica gel

column chromatography (3.5 x 40 cm) with a chloroform-methanol-water (9:1:0.1) eluent to give

crude Rhodiocyanoside A.

Step 6: High-Performance Liquid Chromatography (HPLC) Final purification is achieved by

preparative HPLC on an ODS column (20 x 250 mm) with a mobile phase of 25% methanol at

a flow rate of 5.0 ml/min. This yields pure Rhodiocyanoside A (2.5 g).

Isolation Workflow Diagram
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Figure 1: Isolation and Purification Workflow for Rhodiocyanoside A
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Figure 1: Isolation and Purification Workflow for Rhodiocyanoside A
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Biological Activity: Antiallergic Effects
Rhodiocyanoside A has demonstrated significant antiallergic properties in preclinical studies.

[1][2][3]

Inhibition of Histamine Release
Rhodiocyanoside A was evaluated for its inhibitory effect on histamine release from rat

peritoneal exudate cells sensitized with anti-dinitrophenyl (DNP) IgE.

Compound Concentration (µM)
% Inhibition of
Histamine Release

IC₅₀ (µM)

Rhodiocyanoside A 100 45.2 ± 5.1 220

200 68.3 ± 6.2

Disodium

Cromoglycate
100 48.5 ± 4.9 210

Passive Cutaneous Anaphylaxis (PCA) Reaction
The in vivo antiallergic activity of Rhodiocyanoside A was assessed using the passive

cutaneous anaphylaxis (PCA) reaction in rats. A significant inhibitory effect was observed upon

oral administration.

Antiallergic Activity Testing Workflow
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Figure 2: Antiallergic Activity Testing Workflow
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Figure 2: Antiallergic Activity Testing Workflow

Conclusion
Rhodiocyanoside A, a novel cyanoglycoside from Rhodiola quadrifida, has been successfully

isolated and characterized. The detailed protocols provided in this guide offer a roadmap for its

reproducible extraction and purification. The compound exhibits promising antiallergic activities,

comparable to the established mast cell stabilizer, disodium cromoglycate, in in vitro assays.
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These findings underscore the potential of Rhodiocyanoside A as a lead compound for the

development of new antiallergic agents. Further research into its mechanism of action and in

vivo efficacy is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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